Cas no 2490665-94-4 (3-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester)

• Product Name: 3-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester
• CAS No: 2490665-94-4
• MF: C₁₇H₂₅BN₂O₆
• MW: 364.201205015183
• MDL: MFCD28101487
• CID: 4785340
• Update Time: 2026-02-27

3-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester
• 3-(3-((2-Methoxyethoxy)carbonyl)ureido)-phenylboronic acid pinacol ester
• 2-methoxyethyl N-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamoyl}carbamate
• 2-methoxyethyl N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamoyl]carbamate
• AMTB811

• MDL： MFCD28101487
• Inchi： 1S/C17H25BN2O6/c1-16(2)17(3,4)26-18(25-16)12-7-6-8-13(11-12)19-14(21)20-15(22)24-10-9-23-5/h6-8,11H,9-10H2,1-5H3,(H2,19,20,21,22)
• InChI Key： MDPWSAJDRNOPFU-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)NC(NC(=O)OCCOC)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 364.1805667 g/mol
• Monoisotopic Mass: 364.1805667 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1
• Molecular Weight: 364.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester

3-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic Acid Pinacol Ester: A Comprehensive Overview

The compound 3-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester (CAS No. 2490665-94-4) is a highly specialized organic compound with significant applications in the fields of organic synthesis, materials science, and drug discovery. This compound is particularly notable for its unique structure, which combines a phenylboronic acid moiety with a ureido group and a pinacol ester functional group. The combination of these functional groups makes it a versatile building block in modern chemical research.

The phenylboronic acid component of this compound is a key feature that enables its participation in Suzuki-Miyaura coupling reactions, a widely used method in organic synthesis for forming carbon-carbon bonds. The pinacol ester group further enhances the stability and reactivity of the boronic acid, making it an ideal substrate for various cross-coupling reactions. Recent studies have demonstrated the utility of this compound in the synthesis of complex aromatic systems, which are critical components in pharmaceuticals and advanced materials.

The ureido group attached to the phenyl ring introduces additional functionality, allowing for further chemical modifications. This group can participate in hydrogen bonding and other non-covalent interactions, which are essential for designing molecules with specific biological activities. Recent research has explored the use of this compound in the development of bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems.

From a structural perspective, the 2-methoxyethoxy carbonyl group serves as a protecting group for the ureido functionality, ensuring stability during synthetic procedures. This protecting group can be easily removed under mild conditions, providing researchers with precise control over the reactivity of the molecule. The combination of these features makes this compound a valuable tool in both academic and industrial settings.

Recent advancements in synthetic methodology have further highlighted the potential of this compound. For instance, its use in tandem coupling reactions has enabled the rapid construction of multi-functionalized aromatic compounds. These compounds are not only valuable for their structural complexity but also for their potential applications in optoelectronic materials and catalysis.

In terms of applications, 3-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester has been extensively utilized in the synthesis of biologically active molecules. Its ability to undergo multiple orthogonal transformations makes it an ideal candidate for modular drug design strategies. Researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways, including cancer and neurodegenerative disorders.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the ureido group via nucleophilic substitution and the subsequent esterification to introduce the pinacol moiety. Recent optimizations in these steps have improved yields and reduced reaction times, making this compound more accessible to researchers.

Looking ahead, the continued exploration of 3-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester is expected to yield new insights into its potential applications. Its role as a versatile building block is likely to expand as new synthetic methods and functionalization strategies are developed. This compound stands at the forefront of modern organic chemistry, serving as a testament to the ingenuity and precision required in contemporary chemical research.